2-(3-(4-methylpiperazine-1-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[3-(4-methylpiperazine-1-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C23H27N5O2S/c1-17(18-7-4-3-5-8-18)24-22(29)16-28-20(21-9-6-14-31-21)15-19(25-28)23(30)27-12-10-26(2)11-13-27/h3-9,14-15,17H,10-13,16H2,1-2H3,(H,24,29)
• InChI Key: SNUNBRIKDIFWNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN2C(=CC(=N2)C(=O)N3CCN(CC3)C)C4=CC=CS4
• Molecular Formula: C23H27N5O2S
• Molecular Weight: 437.6 g/mol

Description

2-(3-(4-methylpiperazine-1-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)-N-(1-phenylethyl)acetamide is a useful research compound. Its molecular formula is C23H27N5O2S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) involved synthesizing and characterizing novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. The study focused on understanding the effect of hydrogen bonding on the self-assembly process of these complexes and evaluated their antioxidant activity. The coordination complexes showed significant antioxidant activity, suggesting potential applications in developing antioxidant agents (Chkirate et al., 2019).

Synthesis of Acetamide Derivatives

Another study by Jing (2010) reported the design and synthesis of novel N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives. This research contributes to the chemical library of acetamide derivatives, potentially broadening the scope for pharmacological investigations of such compounds (Yang Jing, 2010).

Antitumor and Anti-inflammatory Agents

A study on novel antitumor acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety was conducted by Alqasoumi et al. (2009). The research aimed at evaluating the antitumor activity of these compounds, with one compound showing greater effectiveness than doxorubicin, a reference drug. This highlights the potential application of such compounds in antitumor therapies (Alqasoumi et al., 2009).

Antimicrobial Activities

Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety and evaluated their antimicrobial activities. The study showcased the potential of these newly synthesized compounds as antimicrobial agents, providing a foundation for further research into their use in combating microbial infections (Bondock et al., 2008).